6-cyclopropyl-3-methyl-N-[3-(morpholin-4-yl)propyl]-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• Molecular Formula: C24H29N5O2
• Molecular Weight: 419.5 g/mol
• IUPAC Name: 6-cyclopropyl-3-methyl-N-(3-morpholin-4-ylpropyl)-1-phenylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C24H29N5O2/c1-17-22-20(24(30)25-10-5-11-28-12-14-31-15-13-28)16-21(18-8-9-18)26-23(22)29(27-17)19-6-3-2-4-7-19/h2-4,6-7,16,18H,5,8-15H2,1H3,(H,25,30)
• InChI Key: RPPFWYGOMFRCTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3CC3)C(=O)NCCCN4CCOCC4)C5=CC=CC=C5

Description

6-CYCLOPROPYL-3-METHYL-N~4~-(3-MORPHOLINOPROPYL)-1-PHENYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOXAMIDE is a complex organic compound with a unique structure that includes a cyclopropyl group, a morpholinopropyl group, and a pyrazolo[3,4-b]pyridine core. This compound is of significant interest in the fields of medicinal chemistry and pharmaceutical research due to its potential biological activities and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-CYCLOPROPYL-3-METHYL-N~4~-(3-MORPHOLINOPROPYL)-1-PHENYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOXAMIDE typically involves multi-step organic reactions. One common approach is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst and a base. The reaction conditions are generally mild and tolerant of various functional groups, making it suitable for synthesizing complex molecules like this compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors to improve reaction efficiency and scalability. Additionally, the purification process would be streamlined to ensure the compound meets the required purity standards for pharmaceutical applications.

Chemical Reactions Analysis

Types of Reactions

6-CYCLOPROPYL-3-METHYL-N~4~-(3-MORPHOLINOPROPYL)-1-PHENYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO~4~) and chromium trioxide (CrO~3~).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH~4~) and sodium borohydride (NaBH~4~).

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

Common Reagents and Conditions

The reactions typically require specific reagents and conditions to proceed efficiently. For example, the Suzuki–Miyaura coupling reaction requires a palladium catalyst, a base (e.g., potassium carbonate), and an organoboron compound . The reaction is usually carried out in an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the catalyst.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the compound could yield a ketone or an aldehyde, while reduction could yield an alcohol. Substitution reactions could introduce various functional groups, such as halides or amines, into the molecule.

Scientific Research Applications

6-CYCLOPROPYL-3-METHYL-N~4~-(3-MORPHOLINOPROPYL)-1-PHENYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOXAMIDE has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It is used in biochemical assays to study enzyme inhibition and protein-ligand interactions.

Medicine: It has potential therapeutic applications, including as an anti-cancer agent or a treatment for neurological disorders.

Industry: It is used in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 6-CYCLOPROPYL-3-METHYL-N~4~-(3-MORPHOLINOPROPYL)-1-PHENYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOXAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity and thereby affecting the biochemical pathway it regulates. Alternatively, it may bind to a receptor, modulating its signaling activity and leading to various physiological effects.

Comparison with Similar Compounds

Similar Compounds

• 5-Amino-1H-pyrazolo[4,3-b]pyridine-6-carbonitriles
• 3-Formylphenylboronic acid
• 4-Formylphenylboronic acid

Uniqueness

6-CYCLOPROPYL-3-METHYL-N~4~-(3-MORPHOLINOPROPYL)-1-PHENYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOXAMIDE is unique due to its specific structural features, such as the cyclopropyl and morpholinopropyl groups, which confer distinct chemical and biological properties. These features may enhance its binding affinity to molecular targets and improve its pharmacokinetic profile, making it a valuable compound for drug development and other scientific research applications.